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Compound of Interest

Compound Name: 7-Hydroxy-staurosporine

Cat. No.: B10769268 Get Quote

Essential Safety and Handling Guide for 7-Hydroxy-
staurosporine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for the handling of 7-Hydroxy-staurosporine (also known as UCN-01). As a potent

protein kinase inhibitor with antineoplastic properties, this compound requires stringent

handling procedures to ensure personnel safety and experimental integrity.[1][2] Adherence to

these guidelines is critical to minimize exposure risk.

Hazard Identification and Personal Protective Equipment
(PPE)
7-Hydroxy-staurosporine is a synthetic derivative of staurosporine and acts as a potent

inhibitor of several protein kinases, including Protein Kinase C (PKC), Akt, and cyclin-

dependent kinases (CDKs).[1][2] Due to its cytotoxic and antineoplastic activities, it should be

handled as a hazardous compound.[2] The primary routes of occupational exposure are

inhalation of aerosolized powder, dermal contact, and accidental ingestion. Therefore, a

comprehensive PPE protocol is mandatory.
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free, with the

outer glove cuff

extending over the

gown sleeve.

Prevents skin

absorption. Double

gloving provides an

extra layer of

protection, and the

outer glove can be

removed immediately

if contaminated.

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of low-

permeability fabric

(e.g., polyethylene-

coated).

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use or if

contaminated.

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

[3]

Protects against

splashes and

aerosolized particles

entering the eyes or

face.

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.[3]

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., fume hood,

biological safety

cabinet) to prevent

inhalation.
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Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

laboratory.

Chemical and Physical Properties
Property Value

Molecular Formula C₂₈H₂₆N₄O₄

Molecular Weight 482.5 g/mol [1]

Appearance White to beige solid/powder[4]

Solubility
Soluble in DMSO (>5 mg/ml) and Ethanol (1

mg/ml). Insoluble in water.[5]

Storage Temperature 2-8°C, protect from light.[6]

Toxicological Data
While a comprehensive toxicological profile for 7-Hydroxy-staurosporine is not readily

available, its parent compound, staurosporine, is known to be a hazardous substance. 7-
Hydroxy-staurosporine is an antineoplastic agent that inhibits cell growth and should be

handled with extreme caution.[2]

Toxicity Metric Value Species Route

Maximum Tolerated

Dose (MTD)
20 mg/kg Mouse Intravenous

Maximum Tolerated

Dose (MTD)
10 mg/kg Mouse Subcutaneous

Maximum Tolerated

Dose (MTD)
>100 mg/kg Mouse Oral Gavage
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Experimental Workflow for Safe Handling
The following workflow outlines the essential steps for safely handling 7-Hydroxy-
staurosporine in a laboratory setting.
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Preparation

Handling

Cleanup & Storage

1. Don PPE

2. Prepare Containment Area
(Fume Hood/BSC)

3. Gather Materials

4. Weigh Solid Compound

5. Dissolve in Solvent

6. Prepare Aliquots

7. Decontaminate Surfaces

8. Dispose of Waste

9. Store Aliquots

10. Doff PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways Inhibited by 7-Hydroxy-staurosporine

PI3K/Akt Pathway

PKC Pathway

Cell Cycle Control
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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